Cas no 53905-29-6 ([1,1'-Biphenyl]-3-ol,2',5'-dichloro-)

• Product Name: [1,1'-Biphenyl]-3-ol,2',5'-dichloro-
• CAS No: 53905-29-6
• MF: C₁₂H₈Cl₂O
• MW: 239.097321510315
• MDL: MFCD00152405
• CID: 371513
• PubChem ID: 92346
• Update Time: 2025-11-01

[1,1'-Biphenyl]-3-ol,2',5'-dichloro- Chemical and Physical Properties

Names and Identifiers

• [1,1'-Biphenyl]-3-ol,2',5'-dichloro-
• 2',5'-Dichloro-3-biphenylol
• 3-(2,5-dichlorophenyl)phenol
• 3-Hydroxy-2',5'-dichlorobiphenyl
• 2',5'-Dichloro-3-hydroxybiphenyl
• [1,1'-Biphenyl]-3-ol, 2',5'-dichloro-
• DTXSID30202176
• 2',5'-Dichloro-(1,1'-biphenyl)-3-ol
• 53905-29-6
• (1,1'-Biphenyl)-3-ol, 2',5'-dichloro-
• MRRLNQOPCMALNK-UHFFFAOYSA-N
• CHEBI:34192
• 2',5'-dichlorobiphenyl-3-ol
• Q27115888
• 2,5-dichloro-3' -hydroxybiphenyl
• 2',5'-Dichloro[1,1'-biphenyl]-3-ol #
• 2',5'-dichloro-[1,1'-biphenyl]-3-ol
• NS00006540
• MFCD00152405
• AKOS002678228

• MDL： MFCD00152405
• Inchi： 1S/C12H8Cl2O/c13-9-4-5-12(14)11(7-9)8-2-1-3-10(15)6-8/h1-7,15H
• InChI Key： MRRLNQOPCMALNK-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1C1C=CC=C(C=1)O)Cl

Computed Properties

• Exact Mass: 237.99500
• Monoisotopic Mass: 237.9952203g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 210
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.8
• Topological Polar Surface Area: 20.2Ų

Experimental Properties

• PSA: 20.23000
• LogP: 4.36600

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives Chlorinated biphenyls

Additional information on [1,1'-Biphenyl]-3-ol,2',5'-dichloro-

Recent Advances in the Study of [1,1'-Biphenyl]-3-ol,2',5'-dichloro- (CAS: 53905-29-6): A Comprehensive Research Brief

The compound [1,1'-Biphenyl]-3-ol,2',5'-dichloro- (CAS: 53905-29-6) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This research brief aims to synthesize the latest findings on this compound, focusing on its synthesis, biological activity, and potential applications in drug development.

Recent studies have highlighted the compound's role as a key intermediate in the synthesis of more complex molecules with potential pharmacological activities. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that [1,1'-Biphenyl]-3-ol,2',5'-dichloro- serves as a precursor in the development of novel kinase inhibitors, which are crucial for targeting cancer pathways. The study utilized advanced spectroscopic techniques, including NMR and mass spectrometry, to confirm the compound's structural integrity and purity, which are critical for its application in high-throughput screening assays.

Another significant breakthrough was reported in a 2024 paper in Bioorganic & Medicinal Chemistry Letters, where researchers explored the antimicrobial properties of derivatives of [1,1'-Biphenyl]-3-ol,2',5'-dichloro-. The study found that certain modifications to the biphenyl core enhanced the compound's efficacy against multidrug-resistant bacterial strains, suggesting its potential as a scaffold for developing new antibiotics. The researchers employed molecular docking simulations to predict binding affinities, followed by in vitro assays to validate their findings.

In addition to its pharmacological potential, [1,1'-Biphenyl]-3-ol,2',5'-dichloro- has also been investigated for its environmental impact. A 2023 environmental toxicology study published in Chemosphere assessed the biodegradability and ecotoxicity of this compound. The results indicated moderate persistence in aquatic environments, prompting calls for further research into safer synthetic pathways or mitigation strategies for industrial-scale production.

Looking ahead, the versatility of [1,1'-Biphenyl]-3-ol,2',5'-dichloro- positions it as a promising candidate for further exploration in drug discovery and material science. Future research directions may include optimizing its synthetic routes for scalability, exploring its applications in nanotechnology, and investigating its potential as a building block for fluorescent probes or sensors. Collaborative efforts between chemists, biologists, and pharmacologists will be essential to unlock the full potential of this compound.